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Compound of Interest

5-cyano-1H-benzoimidazole-2-
Compound Name:
thiol

Cat. No.: B009978

In-depth Technical Guide: 5-cyano-1H-
benzoimidazole-2-thiol

Audience: Researchers, scientists, and drug development professionals.

Core Compound Identification

Detailed searches for the specific compound, 5-cyano-1H-benzoimidazole-2-thiol, in
chemical databases and scientific literature have not yielded a specific CAS number or
experimentally verified molecular weight. The information available pertains to similar
benzimidazole-2-thiol derivatives with different substitutions at the 5-position. This suggests
that 5-cyano-1H-benzoimidazole-2-thiol is likely a novel or less-documented compound. For
the purpose of this guide, the molecular formula is CsHsNsS.

Property Value Source
Molecular Formula CsHsNsS Calculated
Molecular Weight 175.21 g/mol Calculated
CAS Number Not available N/A

Theoretical Synthesis Protocol
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While a specific experimental protocol for the synthesis of 5-cyano-1H-benzoimidazole-2-
thiol is not readily available in the searched literature, a potential synthetic route can be
proposed based on established methods for analogous benzimidazole-2-thiols. The most
common approach involves the cyclization of a substituted o-phenylenediamine with a
thiocarbonyl source.

Proposed Synthetic Pathway:

A plausible synthesis would involve the reaction of 4-amino-3-nitrobenzonitrile with a reducing
agent to form 3,4-diaminobenzonitrile, followed by cyclization with thiourea or carbon disulfide.

 To cite this document: BenchChem. [CAS number and molecular weight of 5-cyano-1H-
benzoimidazole-2-thiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009978#cas-number-and-molecular-weight-of-5-
cyano-1h-benzoimidazole-2-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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